Cas no 1187986-60-2 ((3R)-1-(2-nitrobenzenesulfonyl)piperidin-3-amine)

• Product Name: (3R)-1-(2-nitrobenzenesulfonyl)piperidin-3-amine
• CAS No: 1187986-60-2
• MF: C₁₁H₁₅N₃O₄S
• MW: 285.319501161575
• CID: 5828499
• PubChem ID: 28418389
• Update Time: 2024-01-16

(3R)-1-(2-nitrobenzenesulfonyl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(2-Nitro-benzenesulfonyl)-piperidin-3-ylamine hydrochloride
• (R)-1-(2-Nitro-benzenesulfonyl)-piperidin-3-ylamine
• 3-Piperidinamine, 1-[(2-nitrophenyl)sulfonyl]-, (3R)-
• (3R)-1-(2-nitrobenzenesulfonyl)piperidin-3-amine
• EN300-1169038
• (R)-1-((2-Nitrophenyl)sulfonyl)piperidin-3-amine
• 1187986-60-2

• Inchi： 1S/C11H15N3O4S/c12-9-4-3-7-13(8-9)19(17,18)11-6-2-1-5-10(11)14(15)16/h1-2,5-6,9H,3-4,7-8,12H2/t9-/m1/s1
• InChI Key： HPDQDPOKFQFIBA-SECBINFHSA-N
• SMILES： N1(S(C2=CC=CC=C2[N+]([O-])=O)(=O)=O)CCC[C@@H](N)C1

Computed Properties

• Exact Mass: 285.07832714g/mol
• Monoisotopic Mass: 285.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.397±0.06 g/cm3(Predicted)
• Boiling Point: 468.7±55.0 °C(Predicted)
• pka: 9.78±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides